N-[5-(2-Benzoylamino-4-pyridyl)-4-(3,5-dimethylphenyl)-1,3-thiazol-2-YL]acetamide

• CAS No.: 303162-67-6
• Molecular Formula: C25H22N4O2S
• Molecular Weight: 442.5 g/mol
• IUPAC Name: N-[4-[2-acetamido-4-(3,5-dimethylphenyl)-1,3-thiazol-5-yl]pyridin-2-yl]benzamide
• InChI: InChI=1S/C25H22N4O2S/c1-15-11-16(2)13-20(12-15)22-23(32-25(29-22)27-17(3)30)19-9-10-26-21(14-19)28-24(31)18-7-5-4-6-8-18/h4-14H,1-3H3,(H,26,28,31)(H,27,29,30)
• InChI Key: CWMWBZQBBGARDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C2=C(SC(=N2)NC(=O)C)C3=CC(=NC=C3)NC(=O)C4=CC=CC=C4)C

Description

N-[5-(2-Benzoylamino-4-pyridyl)-4-(3,5-dimethylphenyl)-1,3-thiazol-2-YL]acetamide is a useful research compound. Its molecular formula is C25H22N4O2S and its molecular weight is 442.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Acetyl chloride (0.26 mL, 3.7 mmol) and 4-dimethylaminopyridine (0.09 g, 0.76 mmol) were added to a solution of N-[4-[2-amino-4-(3,5-dimethylphenyl)-1,3-thiazol-5-yl]-2-pyridyl]benzamide (0.96 g, 2.4 mmol) in N,N-dimethylacetamide (20 mL) and the mixture was stirred at 70° C. for 16 hours. After the reaction mixture was cooled to room temperature, a saturated aqueous solution of sodium hydrogencarbonate (50 mL) was added. The resulting crude crystals were collected by filtration and washed with water. The crude crystals were recrystallized from ethyl acetate to obtain 0.32 g (yield 30%) of the title compound.